(R)-Prunasin

• CAS No.: 99-18-3
• Product Name: (R)-Prunasin
• Molecular Formula: C14H17NO6
• Molecular Weight: 295.29 g/mol
• IUPAC Name: (2R)-2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
• Standard InChI: InChI=1S/C14H17NO6/c15-6-9(8-4-2-1-3-5-8)20-14-13(19)12(18)11(17)10(7-16)21-14/h1-5,9-14,16-19H,7H2/t9-,10+,11+,12-,13+,14+/m0/s1
• Standard InChIKey: ZKSZEJFBGODIJW-GMDXDWKASA-N
• Isomeric SMILES: C1=CC=C(C=C1)[C@H](C#N)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O
• Canonical SMILES: C1=CC=C(C=C1)C(C#N)OC2C(C(C(C(O2)CO)O)O)O
• Melting Point: 147-148°C
• Physical Description: Solid
• Description: Prunasin, also known as (R)-prunasin or prulaurasin, belongs to the class of organic compounds known as cyanogenic glycosides. These are glycosides in which the aglycone moiety contains a cyanide group. Prunasin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, prunasin is primarily located in the cytoplasm. Prunasin can be converted into (R)-4-hydroxymandelonitrile beta-D-glucoside. Outside of the human body, prunasin can be found in a number of food items such as peach, fruits, papaya, and herbs and spices. This makes prunasin a potential biomarker for the consumption of these food products. Prunasin is a potentially toxic compound.; (R)-prunasin is a prunasin.
• Synonyms: (R)-prunasin; benzeneacetonitrile, alpha-(beta-D-glucopyranosyloxy)-; mandelonitrile-beta-glucoside; prulaurasin; prunasin; prunasin, (R)-isomer; prunasine
• Reference: Marouf, A., et al., Pharm. Biol., 39, 263
• PubChem Compound: 119033
• Last Modified: Nov 11 2021